6,7-Dihydroindeno[6,7,1-def]isochromene-1,3-dione

• IUPAC Name: 6-oxatetracyclo[6.5.2.04,15.011,14]pentadeca-1(14),2,4(15),8,10-pentaene-5,7-dione
• InChI: InChI=1S/C14H8O3/c15-13-9-5-3-7-1-2-8-4-6-10(14(16)17-13)12(9)11(7)8/h3-6H,1-2H2
• InChI Key: JDLNUOOGRNIDEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C3C4=C(C=CC1=C24)C(=O)OC3=O
• Molecular Formula: C14H8O3
• Molecular Weight: 224.21 g/mol
• CAS No.: 5699-00-3

Description

6,7-Dihydroindeno[6,7,1-def]isochromene-1,3-dione is a chemical compound with the molecular formula C14H8O3. It has an average mass of 224.212 Da and a monoisotopic mass of 224.047348 Da.

Synthesis Analysis

The synthesis of this compound involves the suspension of diamide in HCl. The suspension is heated at 60 ºC for 3.5 hours, after which the precipitate formed is filtered, washed with water, and dried.

Scientific Research Applications

Efficient Synthesis of Polyfunctionalized Derivatives

6,7-Dihydroindeno[6,7,1-def]isochromene-1,3-dione and its derivatives have been explored in efficient synthetic processes. A study by Meng et al. (2014) presents an approach for synthesizing polyfunctionalized isochromeno derivatives through a domino reaction, highlighting the compound's potential in assembling polyheterocyclic scaffolds for chemical and biomedical applications (Meng et al., 2014).

Anticancer Properties

Compounds structurally related to this compound have been investigated for their anticancer properties. Thi et al. (2015) synthesized 3-substituted 1H-benzo[g]isochromene-5,10-diones, showing significant cytotoxic activities against various cancer cell lines (Thi et al., 2015).

Synthesis of Isoindoline-1,3-Dione Derivatives

Research by Journal et al. (2019) discusses the synthesis of isoindoline-1,3-dione derivatives using environmentally friendly methods. This research underlines the importance of such compounds in material science and medicine (Journal et al., 2019).

Development of Charge Transfer Complexes

Frank and Gompper (1987) explored the use of dihydroindeno[2,1-a]indene derivatives as electron donors and acceptors for forming charge transfer complexes. This study indicates the potential application in electronic materials (Frank & Gompper, 1987).

Synthesis and Optical Properties

Tan et al. (2018) investigated the synthesis and optical properties of isoindole-1,3-dione compounds, providing insights into their potential applications in areas requiring specific optical characteristics (Tan et al., 2018).